Cas no 79794-76-6 (1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester)

1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester structure
79794-76-6 structure
Product Name:1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester
CAS No:79794-76-6
MF:C21H22N2O2
MW:334.411585330963
CID:5688684
Update Time:2024-02-02

1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester
    • Inchi: 1S/C21H22N2O2/c1-25-21(24)23-13-10-16(11-14-23)19-18-7-3-2-5-15(18)8-9-17-6-4-12-22-20(17)19/h2-7,12H,8-11,13-14H2,1H3
    • InChI Key: AGNOKNMESONMLJ-UHFFFAOYSA-N
    • SMILES: N1(C(OC)=O)CC/C(=C2\C3=NC=CC=C3CCC3=CC=CC=C3\2)/CC1

Experimental Properties

  • Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 116-118 °C
  • Boiling Point: 498.2±45.0 °C(Predicted)
  • pka: 4.48±0.20(Predicted)

1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester Production Method

Production Method 1

Reaction Conditions
1.1R:Me4N+ •OH-, C:2459401-66-0, S:MeOH, S:HOCMe2Et, S:THF, 48 h, rt
Reference
Organocatalyzed Birch Reduction Driven by Visible Light
By Cole, Justin P. et al, Journal of the American Chemical Society, 2020, 142(31), 13573-13581

Production Method 2

Reaction Conditions
1.1R:Me4N+ •OH-, C:2459401-66-0, S:HOCMe2Et, S:MeOH, S:THF, 48 h, rt
Reference
Organocatalyzed Birch reduction driven by visible light
By Cole, Justin P. et al, ChemRxiv, 2020, From ChemRxiv, 1-13

1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester Raw materials

1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester Preparation Products

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